N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-benzyl-1-[1-(5-methyl-1H-pyrazole-3-carbonyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H31N5O2/c1-17-14-21(26-25-17)23(30)27-12-9-20(10-13-27)28-11-5-8-19(16-28)22(29)24-15-18-6-3-2-4-7-18/h2-4,6-7,14,19-20H,5,8-13,15-16H2,1H3,(H,24,29)(H,25,26)
• InChI Key: RFUURQNBCQRYOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)N2CCC(CC2)N3CCCC(C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C23H31N5O2
• Molecular Weight: 409.5 g/mol

Description

N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential use in medicinal chemistry, particularly in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in disease processes. This compound has been found to have activity against various targets, including kinases, proteases, and ion channels.
Biochemical and Physiological Effects:
N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide has been found to have various biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. In addition, this compound has been found to have analgesic effects and to reduce the symptoms of Parkinson's disease in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide in lab experiments include its high purity and yield, as well as its potential for use in treating various diseases. However, the limitations of using this compound in lab experiments include its relatively high cost and the need for specialized equipment and expertise to synthesize and handle this compound.

Future Directions

There are many potential future directions for the study of N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide. Some potential future directions include further studies of the mechanism of action of this compound, as well as studies of its potential use in combination with other drugs or therapies. In addition, further studies of the safety and efficacy of this compound in humans are needed to determine its potential for use as a therapeutic agent.

Synthesis Methods

The synthesis of N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide involves several steps. The first step involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with benzyl chloride to form N-benzyl-1,4'-bipiperidine-3-carboxamide. The second step involves the reaction of N-benzyl-1,4'-bipiperidine-3-carboxamide with 5-methyl-1H-pyrazole-3-carboxylic acid to form N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

N-benzyl-1'-[(5-methyl-1H-pyrazol-3-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide has been studied for its potential use in medicinal chemistry. This compound has been found to have activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, this compound has been studied for its potential use as a painkiller and an anti-inflammatory agent.